Cas no 55289-06-0 (3-Methoxy-2-methylbenzoic acid)

• Product Name: 3-Methoxy-2-methylbenzoic acid
• CAS No: 55289-06-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD02094039
• CID: 56729
• PubChem ID: 7021483
• Update Time: 2025-05-19

3-Methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methylbenzoic acid
• 2-Methyl-3-methoxybenzoic acid
• 3-METHOXY-O-TOLUIC ACID
• 3-Methoxy-o-toluic acid~2-Methyl-m-anisic acid
• 2-Methyl-m-anisicacid
• 2-Amino-4-methoxy-6-methylpyrimidine
• 2-methyl-3-methoxy-benzoic acid
• 3-Methoxy-2-methyl-benzoesaeure
• m-Anisicacid, 2-methyl- (6CI,7CI)
• Benzoicacid, 3-methoxy-2-methyl-
• 2-Methyl-m-anisic Acid
• EN300-299886
• M2217
• J-512749
• CS-W002884
• MFCD02094039
• FT-0615969
• Benzoic acid, 3-methoxy-2-methyl-
• AM84144
• SY020989
• 3-methoxy-2-methyl-benzoic Acid
• A1-00444
• 3-Methoxy-2-methyl benzoic acid
• 3-methoxy-2-methylbenzoic acid, AldrichCPR
• BCP19993
• 3-Methoxy-2-methylbenzoicacid
• MF-0044
• SCHEMBL311839
• JPCISVSOTKMFPG-UHFFFAOYSA-N
• A8005
• 2-methyl-3-methoxyl-benzoic acid
• 55289-06-0
• SB11451
• AC-3996
• DTXSID00427374
• AKOS005259940
• DB-031126

• MDL： MFCD02094039
• Inchi： 1S/C9H10O3/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： JPCISVSOTKMFPG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)O)=C1C
• BRN： 510395

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1680
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 297℃ at 760 mmHg
• Flash Point: 119.9 ºC
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• PSA: 46.53000
• LogP: 1.70180

3-Methoxy-2-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methoxy-2-methylbenzoic acid

Introduction to 3-Methoxy-2-methylbenzoic acid (CAS No. 55289-06-0)

3-Methoxy-2-methylbenzoic acid, with the chemical formula C₉H₁₀O₃, is a derivative of benzoic acid characterized by the presence of both a methoxy group and a methyl group on its aromatic ring. This compound, identified by its CAS number 55289-06-0, has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its versatile structural properties and potential biological activities. The unique arrangement of these functional groups imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 3-methoxy-2-methylbenzoic acid scaffold is particularly interesting because it serves as a building block for numerous pharmacologically relevant compounds. Its structural motif is found in several natural products and drug candidates, where the methoxy and methyl groups can modulate electronic properties, solubility, and metabolic stability. Recent advancements in medicinal chemistry have highlighted its role in developing novel therapeutic agents targeting various diseases, including inflammatory disorders and neurological conditions.

In recent years, researchers have been exploring the pharmacological potential of 3-methoxy-2-methylbenzoic acid and its derivatives. One notable area of interest is its anti-inflammatory properties. Studies have demonstrated that certain analogs of this compound can inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the broader trend in drug discovery toward identifying small molecules that can modulate inflammatory pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the 3-methoxy-2-methylbenzoic acid structure has been incorporated into compounds with potential neuroprotective effects. Emerging research suggests that derivatives of this molecule may interact with specific neurotransmitter systems, offering promise for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The methoxy group, in particular, has been shown to enhance binding affinity to certain receptor targets, a critical factor in drug design. This has spurred interest in synthesizing libraries of 3-methoxy-2-methylbenzoic acid derivatives to identify lead compounds for further development.

The synthetic utility of 3-methoxy-2-methylbenzoic acid (CAS No. 55289-06-0) cannot be overstated. Its straightforward synthesis from readily available precursors makes it an attractive candidate for industrial-scale production. Several synthetic routes have been reported, including Friedel-Crafts alkylation followed by methylation and oxidation. These methods highlight the compound's accessibility and flexibility in organic synthesis. Additionally, its stability under various reaction conditions allows for further functionalization, enabling chemists to tailor its properties for specific applications.

In the realm of material science, 3-methoxy-2-methylbenzoic acid has also found applications as a precursor for specialty polymers and coatings. The aromatic ring system contributes to thermal stability and mechanical strength, making it suitable for high-performance materials used in aerospace and automotive industries. Furthermore, its ability to undergo cross-linking reactions enhances its utility in creating durable and resistant polymers.

The environmental impact of 3-methoxy-2-methylbenzoic acid has also been a subject of investigation. Studies have examined its biodegradability and ecotoxicity to assess its potential environmental footprint. Fortunately, preliminary data suggest that this compound degrades relatively quickly under aerobic conditions, minimizing long-term environmental persistence. This characteristic is particularly important in pharmaceutical applications where residual compound levels must be kept low to avoid ecological disruption.

Future directions in the study of 3-methoxy-2-methylbenzoic acid (CAS No. 55289-06-0) are likely to focus on expanding its pharmacological applications through structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers aim to uncover new therapeutic targets and optimize drug-like properties such as bioavailability and metabolic clearance. Computational modeling techniques are also being employed to predict how different derivatives will behave within biological systems, accelerating the discovery process.

The integration of 3-methoxy-2-methylbenzoic acid into modern drug development pipelines underscores its significance as a multifaceted compound with broad utility. Whether as an intermediate in synthetic chemistry or a precursor for biologically active molecules, its versatility makes it indispensable in both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its role in advancing pharmaceutical innovation.